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Compound of Interest

Compound Name: (+)-p-Menth-1-ene

Cat. No.: B075483

An In-depth Technical Guide to the Stereoisomers and Related Compounds of p-Menth-1-ene

Introduction

The p-menthane class of monoterpenes, characterized by a 1-isopropyl-4-methylcyclohexane
carbon skeleton, represents a cornerstone in the study of natural products and synthetic
chemistry. Within this family, p-menth-1-ene (also known as carvomenthene) serves as a
pivotal compound, not only for its presence in various chemical syntheses but also for its
structural relationship to numerous commercially and biologically significant molecules.[1] The
presence of a stereocenter in p-menth-1-ene gives rise to enantiomeric forms, the properties,
synthesis, and separation of which are of paramount importance for applications ranging from
fragrance chemistry to asymmetric synthesis and drug development.[1][2] This guide provides
a comprehensive technical overview of the stereocisomers of p-menth-1-ene, its related
compounds, and the experimental methodologies crucial for its study, tailored for professionals
in research and drug discovery.

Stereochemistry of p-Menth-1-ene

p-Menth-1-ene, or 1-methyl-4-(1-methylethyl)cyclohexene, possesses a single chiral center at
the C4 position, where the isopropyl group is attached to the cyclohexene ring.[3] This results
in the existence of two non-superimposable mirror images, or enantiomers: (R)-(+)-p-menth-1-
ene and (S)-(-)-p-menth-1-ene. The racemic mixture, an equal blend of both enantiomers, is
also commonly encountered.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b075483?utm_src=pdf-interest
https://img.perfumerflavorist.com/files/base/allured/all/document/2016/04/pf.8008.pdf
https://img.perfumerflavorist.com/files/base/allured/all/document/2016/04/pf.8008.pdf
https://en.wikipedia.org/wiki/Menthol
https://pubchem.ncbi.nlm.nih.gov/compound/p-Menth-1-ene
https://www.benchchem.com/product/b075483?utm_src=pdf-body
https://www.benchchem.com/product/b075483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(R)-(+)-p-Menth-1-ene (S)-(-)-p-Menth-1-ene

Enantiomers
(Mirror Images)

G_imonene / Dipentene) (Carvomenthol / MenthoD

Catalytic
Hydrogenation [3]

Birch
Reduction [5]

Dehydration
(e.g., KHSOa4) [5]

p-Menth-1-ene

Further
Hydrogenation

Acid-catalyzed
Hydration

p-Menthane o-Terpineol

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing
Natural Source
(e.g., Citronellal)

Stereoselective Synthesis
of p-Menthane Derivatives

Compound Library
(Varying Stereoisomers)

In Vitro / In Silico
Screening (e.g., Repellency)

Hit Identification
(e.g., PMD)

Lead Optimization
(SAR Studies)

Drug/Repellent
Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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